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Compound Name: AT791
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For Researchers, Scientists, and Drug Development Professionals

Introduction

AT791 is a potent and orally bioavailable inhibitor of Toll-like receptor 7 (TLR7) and Toll-like
receptor 9 (TLR9).[1][2] It plays a crucial role in immunology and autoimmune disease research
by inhibiting TLR7 and TLR9 signaling pathways.[1][3] Proper dissolution and storage of AT791
are critical to ensure its stability and efficacy in experimental settings. This document provides
detailed protocols for the effective handling of AT791.

Chemical Properties

Property Value Reference
Molecular Formula C23H31N303 [4]
Molecular Weight 397.51 g/mol [4]
CAS Number 1219962-49-8 [4]

Solubility Data
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AT791 exhibits varying solubility in different solvents. It is crucial to use fresh, anhydrous
solvents, as moisture can affect solubility.[2]

Solvent Solubility Notes

Sonication or heating may be

required to aid dissolution. Use

DMSO = 80 mg/mL (= 201.25 mM) ]
newly opened, hygroscopic
DMSO for best results.[1][2][3]

Ethanol 20 mg/mL

Water Insoluble

Experimental Protocols
Reconstitution of AT791 Powder

This protocol describes the preparation of a stock solution from solid AT791.
Materials:

e AT791 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene tubes

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

o Equilibrate the AT791 vial to room temperature before opening.
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Based on the desired stock concentration, calculate the required volume of DMSO. For
example, to prepare 1 mL of a 10 mM stock solution, add 0.2516 mL of DMSO to 1 mg of
AT791 powder.

Add the calculated volume of fresh, anhydrous DMSO to the vial containing AT791 powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow, sonicate the vial in a water bath for short intervals until a clear solution
is obtained.[3] Gentle heating can also be applied.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[2][3]
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AT791 Reconstitution Workflow
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AT791 Reconstitution Workflow

Preparation of Working Solutions for In Vitro and In Vivo
Studies

For cell-based assays, it is important to ensure that the final concentration of DMSO is not
cytotoxic (typically < 0.1%).[3] For in vivo studies, specific formulations are required to ensure

bioavailability.
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For In Vitro Use (Cell-based Assays):
e Thaw a single-use aliquot of the AT791 DMSO stock solution at room temperature.

 Serially dilute the stock solution with cell culture medium to achieve the desired final
concentration.

e Pre-warming the stock solution and culture medium to 37°C before dilution can help prevent
precipitation.[3]

For In Vivo Use (Oral Administration):
This protocol provides an example of a formulation for oral administration.
Materials:

AT791 DMSO stock solution

PEG300

Tween-80

Saline (0.9% NacCl in ddH20)

Procedure:[1]

To prepare a 1 mL working solution, start with 100 pL of a 25 mg/mL AT791 DMSO stock
solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to reach a final volume of 1 mL.
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In Vivo Formulation Workflow
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In Vivo Formulation Workflow

Storage and Stability

Proper storage is essential to maintain the integrity of AT791.

Form Storage Temperature Stability

Powder -20°C 3 years

4°C 2 years

In Solvent (DMSO) -80°C 6 months to 1 year[1][2][3]
-20°C 1 month[1][2]
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Storage Recommendations:

» Store the solid powder at -20°C for long-term storage.

o Store stock solutions in tightly sealed vials at -80°C for up to one year.[2][3]
* Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[2][3]
Safety Precautions

e Handle AT791 in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

* In case of contact with skin or eyes, rinse immediately with plenty of water.

o Consult the Safety Data Sheet (SDS) for complete safety information.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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